Cas no 1158755-33-9 (2-{2-(tert-butoxy)carbonyl-1,2,3,4-tetrahydroisoquinolin-6-yl}acetic acid)

• Product Name: 2-{2-(tert-butoxy)carbonyl-1,2,3,4-tetrahydroisoquinolin-6-yl}acetic acid
• CAS No: 1158755-33-9
• MF: C₁₆H₂₁NO₄
• MW: 291.34
• MDL: MFCD12406198
• CID: 5017848
• PubChem ID: 165981848
• Update Time: 2025-06-28

2-{2-(tert-butoxy)carbonyl-1,2,3,4-tetrahydroisoquinolin-6-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(1,1-Dimethylethoxy)carbonyl]-1,2,3,4-tetrahydro-6-isoquinolineacetic acid
• 2-{2-(tert-butoxy)carbonyl-1,2,3,4-tetrahydroisoquinolin-6-yl}acetic acid

• MDL： MFCD12406198

Additional information on 2-{2-(tert-butoxy)carbonyl-1,2,3,4-tetrahydroisoquinolin-6-yl}acetic acid

2-{2-(tert-butoxy)carbonyl-1,2,3,4-tetrahydroisoquinolin-6-yl}acetic acid: A Comprehensive Overview

2-{2-(tert-butoxy)carbonyl-1,2,3,4-tetrahydroisoquinolin-6-yl}acetic acid, with the CAS number 1158755-33-9, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoquinoline derivatives and is characterized by its unique structural features and potential biological activities. The tert-butoxycarbonyl (Boc) group plays a crucial role in protecting the amine functionality during synthetic transformations, making this compound a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 2-{2-(tert-butoxy)carbonyl-1,2,3,4-tetrahydroisoquinolin-6-yl}acetic acid consists of a tetrahydroisoquinoline ring system linked to an acetic acid moiety. The tert-butoxycarbonyl group attached to the nitrogen atom of the tetrahydroisoquinoline ring provides stability and protection during various chemical reactions. This structural arrangement not only enhances the compound's solubility and stability but also influences its biological activity and pharmacological properties.

In recent years, there has been a growing interest in the development of isoquinoline derivatives for their potential therapeutic applications. Research has shown that compounds like 2-{2-(tert-butoxy)carbonyl-1,2,3,4-tetrahydroisoquinolin-6-yl}acetic acid exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. These properties make them promising candidates for the treatment of various diseases and disorders.

Anti-Inflammatory Properties: Studies have demonstrated that isoquinoline derivatives can modulate inflammatory responses by inhibiting key enzymes involved in the production of pro-inflammatory mediators. For instance, 2-{2-(tert-butoxy)carbonyl-1,2,3,4-tetrahydroisoquinolin-6-yl}acetic acid has been shown to inhibit cyclooxygenase (COX) enzymes, which are responsible for the synthesis of prostaglandins. This inhibition can lead to reduced inflammation and pain, making it a potential candidate for the development of nonsteroidal anti-inflammatory drugs (NSAIDs).

Anti-Cancer Activity: The anti-cancer properties of isoquinoline derivatives have been extensively studied. Research has shown that compounds like 2-{2-(tert-butoxy)carbonyl-1,2,3,4-tetrahydroisoquinolin-6-yl}acetic acid can induce apoptosis in cancer cells by targeting specific signaling pathways. These pathways include those involved in cell cycle regulation and DNA repair. The ability to selectively target cancer cells while sparing healthy cells makes these compounds attractive for cancer therapy.

Neuroprotective Effects: Isoquinoline derivatives have also been investigated for their neuroprotective properties. Studies have shown that these compounds can protect neurons from oxidative stress and neurotoxicity. For example, 2-{2-(tert-butoxy)carbonyl-1,2,3,4-tetrahydroisoquinolin-6-yl}acetic acid has been found to reduce neuronal damage caused by ischemia-reperfusion injury and neurodegenerative diseases such as Alzheimer's disease. The mechanism behind these effects involves the modulation of intracellular signaling pathways and the reduction of oxidative stress.

Synthetic Routes: The synthesis of 2-{2-(tert-butoxy)carbonyl-1,2,3,4-tetrahydroisoquinolin-6-yl}acetic acid involves several well-established chemical reactions. One common approach is to start with a suitable starting material such as 6-hydroxytetrahydroisoquinoline and introduce the tert-butoxycarbonyl group through a carbonylation reaction followed by esterification to form the acetic acid moiety. This synthetic route allows for high yields and purity of the final product.

Clinical Applications: While 2-{2-(tert-butoxy)carbonyl-1,2,3,4-tetrahydroisoquinolin-6-yl}acetic acid is primarily used as an intermediate in the synthesis of more complex molecules with therapeutic potential, it has also been evaluated in preclinical studies for its direct biological activities. These studies have provided valuable insights into its safety profile and efficacy in various disease models.

FUTURE DIRECTIONS: The future research on 2-{2-(tert-butoxy)carbonyl-1,2,3,4-tetrahydroisoquinolin-6-yl}acetic acid is likely to focus on optimizing its structure to enhance its pharmacological properties. This may involve modifying functional groups or introducing new substituents to improve solubility, stability, and bioavailability. Additionally, further clinical trials are needed to evaluate its safety and efficacy in human subjects.

In conclusion, 2-{2-(tert-butoxy)carbonyl-1,2,3,4-tetrahydroisoquinolin-6-yl}acetic acid, with CAS number 1158755-33-9, is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for the development of novel therapeutic agents targeting inflammation, cancer, and neurodegenerative diseases.